1-(3-Isoxazolyl)-2-propen-1-one
Cat. No. B8495786
M. Wt: 123.11 g/mol
InChI Key: BEVDEJZUPFTRCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br-:12].[CH3:1][O:2][N:3]([C:4](=[O:5])[c:6]1[n:7][o:8][cH:9][cH:10]1)[CH3:11].[CH:13](=[CH2:14])[Mg+:15].[ClH:16].[O:17]1[CH2:18][CH2:19][CH2:20][CH2:21]1>>[C:4](=[O:5])([c:6]1[n:7][o:8][cH:9][cH:10]1)[CH:13]=[CH2:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Br-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CON(C)C(=O)c1ccon1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=C[Mg+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C=CC(=O)c1ccon1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
